Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl-

• CAS No.: 54767-03-2
• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 3-(3-hydroxyphenyl)-1,1-dimethylthiourea
• InChI: InChI=1S/C9H12N2OS/c1-11(2)9(13)10-7-4-3-5-8(12)6-7/h3-6,12H,1-2H3,(H,10,13)
• InChI Key: UOBFDJSGMUWSSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)NC1=CC(=CC=C1)O

Description

Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl- is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(meta-hydroxyphenyl)-3,3-dimethyl-2-thiourea, tertbutylcarbamate is prepared by charging to a suitable vessel about 25 g. (approximately 0.1 mole) meta-hydroxyphenyl isothiocyanate, tert-butylcarbamate dissolved in about 150 ml. of methanol, and adding, with stirring about 154 g. (approximately 0.12 moles) of 40 percent aqueous dimethylamine mixed with about 50 ml. of methanol in a single increment. The mass quickly solidifies as the temperature rises from about room temperature to about 60°C. The mass is cooled to about 15°C., separated from the residual liquid by filtration, washed with four 150 ml. portions of a 75 percent methanol/25 percent water solution and dried under vacuum overnight.